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Compound of Interest

Compound Name: Cerium trifluoromethanesulfonate

Cat. No.: B8022291 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of cerium trifluoromethanesulfonate. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Cerium trifluoromethanesulfonate, also known as cerium triflate, is a chemical compound

utilized in laboratory research.[1] Proper disposal is paramount due to its hazardous properties,

which include causing severe skin burns and eye damage.[1] This guide outlines the necessary

steps for its safe handling and disposal, intended for researchers, scientists, and drug

development professionals.

Chemical Identification and Hazard Summary
A clear understanding of the chemical's properties is the first step toward safe handling and

disposal.
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Property
Cerium(III)
Trifluoromethanesulfonate

Cerium(IV)
Trifluoromethanesulfonate

Synonyms

Cerium(III) Triflate,

Trifluoromethanesulfonic Acid

Cerium(III) Salt[1]

Cerium(IV) triflate[2]

CAS Number 76089-77-5[1] 107792-63-2[2][3]

Molecular Formula C3CeF9O9S3[1] C4CeF12O12S4[3]

Primary Hazards
Causes severe skin burns and

eye damage[1]

Corrosive, causes skin and

eye burns[3]

Personal Protective Equipment (PPE) Requirements
Prior to handling cerium trifluoromethanesulfonate for any purpose, including disposal, all

personnel must be equipped with the appropriate personal protective equipment.

Hand Protection: Wear protective gloves.[1] The selected gloves must satisfy the

specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.

Eye and Face Protection: Use safety glasses or face protection.[1] Ensure that eyewash

stations and safety showers are in close proximity to the workstation.[2][3]

Skin and Body Protection: Wear protective clothing.[1] Choose body protection according to

the amount and concentration of the substance.

Respiratory Protection: If dust or aerosols may be generated, use a full-face particle

respirator type N99 (US) or type P2 (EN 143) respirator cartridges as a backup to

engineering controls.[4] If a respirator is the sole means of protection, use a full-face

supplied air respirator.

Step-by-Step Disposal Protocol
The disposal of cerium trifluoromethanesulfonate must be conducted by qualified personnel

knowledgeable in all applicable regulations and safety precautions.[1]

Step 1: Waste Collection and Storage
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Carefully sweep up and shovel the solid material into a suitable, labeled, and closed

container for disposal.[5]

Avoid the formation of dust.[4]

Store the waste container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[2][3]

Keep the container tightly closed.[2][3]

Step 2: Waste Stream Classification

Waste containing cerium trifluoromethanesulfonate is classified as hazardous.[5]

It is the responsibility of the waste generator to comply with all federal, state, and local

regulations for hazardous waste disposal.[1]

Step 3: Final Disposal Method

There are two primary recommended methods for the final disposal of cerium
trifluoromethanesulfonate. The selection of the method should be made in consultation with

your institution's environmental health and safety (EHS) department and a licensed waste

disposal contractor.

Method A: Incineration

It may be possible to dissolve or mix the material with a combustible solvent.

This mixture can then be burned in a chemical incinerator equipped with an afterburner

and scrubber.[4][6]

Method B: Licensed Waste Disposal Service

Contact a licensed professional waste disposal service to dispose of this material.[4]

Dispose of the contents and the container in accordance with local, regional, and national

regulations (e.g., US: 40 CFR Part 261, EU: 91/156/EEC, JP: Waste Disposal and

Cleaning Act).[1]
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Step 4: Disposal of Contaminated Packaging

Dispose of contaminated packaging as unused product.[4]

Do not re-use empty containers.[1]

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures and seek immediate

medical attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower. Immediately call a poison center or doctor.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

Preparation

Disposal Path Decision

Action
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Labeled, Sealed Container
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Option A:
Chemical Incineration

Approved Method

Option B:
Licensed Waste Disposal Service

Approved Method
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Disposal Method

Document Disposal
(Manifests, Records) End: Disposal Complete
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Caption: Disposal workflow for cerium trifluoromethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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